molecular formula C14H15Cl2FO3 B6277641 ethyl 2-(3,5-dichloro-4-fluorobenzoyl)-2-methylbutanoate CAS No. 2763758-90-1

ethyl 2-(3,5-dichloro-4-fluorobenzoyl)-2-methylbutanoate

Cat. No. B6277641
CAS RN: 2763758-90-1
M. Wt: 321.2
InChI Key:
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Description

Ethyl 2-(3,5-dichloro-4-fluorobenzoyl)-2-methylbutanoate, or EDMF, is a synthetic compound used in a variety of scientific research applications. It is a derivative of benzoyl chloride, and is used as a reagent for a variety of organic synthesis applications. EDMF is known for its versatility and has been used in a variety of experiments, including the synthesis of pharmaceuticals, the study of biochemical pathways, and the exploration of new drug delivery methods.

Scientific Research Applications

EDMF has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as the anti-cancer drug paclitaxel. It has also been used in the study of biochemical pathways, such as the synthesis of fatty acid derivatives. Additionally, EDMF has been used to explore new drug delivery methods, such as liposomal delivery.

Mechanism of Action

The mechanism of action of EDMF is not well understood. It is believed to act as an acylating agent, meaning it can form covalent bonds with a variety of molecules. This ability makes it a useful reagent for a variety of organic synthesis applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of EDMF are not well understood. It is believed to have some effect on the synthesis of fatty acid derivatives, but the exact mechanism is not known. Additionally, EDMF has been used to explore new drug delivery methods, but the exact mechanism of action is not understood.

Advantages and Limitations for Lab Experiments

The advantages of using EDMF in lab experiments include its versatility and the fact that it can be used in a variety of organic synthesis applications. Additionally, EDMF is relatively easy to synthesize and is relatively inexpensive. The main limitation of EDMF is that its mechanism of action is not well understood, making it difficult to predict the outcome of experiments.

Future Directions

There are a variety of potential future directions for EDMF research. One potential direction is to further explore its mechanism of action, which could lead to a better understanding of how it can be used in organic synthesis applications. Additionally, further research could be done to explore its potential uses in drug delivery systems. Finally, further research could be done to explore the biochemical and physiological effects of EDMF, which could lead to new insights into its potential medical applications.

Synthesis Methods

EDMF is synthesized through a process known as Friedel-Crafts acylation. This process involves the reaction of an acyl chloride with an aromatic compound in the presence of an aluminum chloride catalyst. EDMF is synthesized by reacting 3,5-dichloro-4-fluorobenzoyl chloride with 2-methylbutanoic acid in the presence of an aluminum chloride catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen, and the resulting product is a white solid. The yield of the reaction is typically around 80%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(3,5-dichloro-4-fluorobenzoyl)-2-methylbutanoate involves the reaction of 3,5-dichloro-4-fluorobenzoic acid with 2-methyl-2-butanol to form the corresponding ester, which is then reacted with ethyl chloroformate to yield the final product.", "Starting Materials": [ "3,5-dichloro-4-fluorobenzoic acid", "2-methyl-2-butanol", "ethyl chloroformate" ], "Reaction": [ "Step 1: 3,5-dichloro-4-fluorobenzoic acid is reacted with 2-methyl-2-butanol in the presence of a catalyst such as sulfuric acid to form the corresponding ester.", "Step 2: The resulting ester is then reacted with ethyl chloroformate in the presence of a base such as triethylamine to yield ethyl 2-(3,5-dichloro-4-fluorobenzoyl)-2-methylbutanoate.", "Step 3: The final product is purified by recrystallization or column chromatography." ] }

CAS RN

2763758-90-1

Product Name

ethyl 2-(3,5-dichloro-4-fluorobenzoyl)-2-methylbutanoate

Molecular Formula

C14H15Cl2FO3

Molecular Weight

321.2

Purity

95

Origin of Product

United States

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